2-(2-chlorophenyl)-N-(3-methylphenyl)acetamide

• Molecular Formula: C15H14ClNO
• Molecular Weight: 259.73 g/mol
• IUPAC Name: 2-(2-chlorophenyl)-N-(3-methylphenyl)acetamide
• InChI: InChI=1S/C15H14ClNO/c1-11-5-4-7-13(9-11)17-15(18)10-12-6-2-3-8-14(12)16/h2-9H,10H2,1H3,(H,17,18)
• InChI Key: LJJYYLQQWXVYCC-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC=C1)NC(=O)CC2=CC=CC=C2Cl

Description

2-(2-chlorophenyl)-N-(3-methylphenyl)acetamide, also known as Clonazolam, is a chemical compound that belongs to the benzodiazepine class of drugs. It is a potent sedative and anxiolytic agent that is used for scientific research purposes. Clonazolam was first synthesized in the 1970s and has since gained popularity among researchers due to its unique chemical properties.

Mechanism of Action

The mechanism of action of 2-(2-chlorophenyl)-N-(3-methylphenyl)acetamide involves the modulation of the GABA-A receptor, which is responsible for the inhibition of neurotransmission in the brain. 2-(2-chlorophenyl)-N-(3-methylphenyl)acetamide binds to the receptor and enhances its activity, leading to increased inhibition of neurotransmission and a reduction in anxiety and sedation.
Biochemical and Physiological Effects
2-(2-chlorophenyl)-N-(3-methylphenyl)acetamide has been shown to produce a range of biochemical and physiological effects in preclinical studies. It has been found to have potent anxiolytic, sedative, and hypnotic effects, as well as anticonvulsant and muscle relaxant properties. 2-(2-chlorophenyl)-N-(3-methylphenyl)acetamide has also been shown to produce amnesia and impair cognitive function.

Advantages and Limitations for Lab Experiments

2-(2-chlorophenyl)-N-(3-methylphenyl)acetamide has several advantages for use in scientific research. Its potency and selectivity for the GABA-A receptor make it a useful tool for studying the pharmacology of benzodiazepines. However, 2-(2-chlorophenyl)-N-(3-methylphenyl)acetamide also has limitations, including its potential for abuse and dependence, which may limit its use in certain studies.

Future Directions

There are several future directions for research on 2-(2-chlorophenyl)-N-(3-methylphenyl)acetamide. One area of interest is the development of new drugs based on the chemical structure of 2-(2-chlorophenyl)-N-(3-methylphenyl)acetamide that have improved pharmacological properties and fewer side effects. Another area of research is the study of the long-term effects of 2-(2-chlorophenyl)-N-(3-methylphenyl)acetamide use on the brain and behavior. Finally, there is a need for further research on the potential therapeutic uses of 2-(2-chlorophenyl)-N-(3-methylphenyl)acetamide and other benzodiazepines in the treatment of anxiety and related disorders.

Synthesis Methods

The synthesis of 2-(2-chlorophenyl)-N-(3-methylphenyl)acetamide involves the reaction of 2-amino-5-chlorobenzophenone with 3-methylbenzylamine in the presence of a reducing agent such as sodium borohydride. The resulting product is then acetylated using acetic anhydride to yield 2-(2-chlorophenyl)-N-(3-methylphenyl)acetamide.

Scientific Research Applications

2-(2-chlorophenyl)-N-(3-methylphenyl)acetamide is primarily used for scientific research purposes as a reference standard and analytical tool. It is used to study the pharmacological properties of benzodiazepines and their effects on the central nervous system. 2-(2-chlorophenyl)-N-(3-methylphenyl)acetamide is also used in the development of new drugs for the treatment of anxiety disorders, insomnia, and other related conditions.